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Introduction
Tyrosine kinase 2 (TYK2), a member of the Janus kinase (JAK) family, is a critical mediator of

cytokine signaling pathways implicated in a host of autoimmune and inflammatory diseases.

The development of selective inhibitors targeting TYK2 has emerged as a promising

therapeutic strategy. QL-1200186 is a novel, orally active, allosteric inhibitor that targets the

pseudokinase (Janus homology 2, JH2) domain of TYK2 with high potency and selectivity. This

technical guide provides a comprehensive overview of QL-1200186 as a chemical probe for

studying TYK2 function, including its biochemical and cellular activity, detailed experimental

protocols, and its application in preclinical models of autoimmune disease.

Mechanism of Action
QL-1200186 functions as an allosteric inhibitor by binding to the regulatory pseudokinase (JH2)

domain of TYK2. This binding stabilizes the JH2 domain in an inactive conformation, which in

turn inhibits the catalytic activity of the adjacent kinase (JH1) domain. This allosteric

mechanism of inhibition is key to its high selectivity for TYK2 over other JAK family members

(JAK1, JAK2, and JAK3), as the JH2 domain is more structurally diverse than the highly
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conserved ATP-binding site within the JH1 domain. By selectively blocking TYK2, QL-1200186
effectively disrupts the downstream signaling of key cytokines such as interleukin-12 (IL-12), IL-

23, and type I interferons (IFNs).

Data Presentation
Biochemical and Cellular Potency
The inhibitory activity of QL-1200186 has been quantified in various biochemical and cellular

assays. The following tables summarize the key quantitative data.

Target Assay Type IC₅₀ (nM)
Selectivity vs.
TYK2 JH2

Reference

TYK2 JH2 Biochemical 0.06 - [1]

JAK1 JH2 Biochemical 9.85 164-fold [1]

TYK2 JH1 Biochemical >10,000 >166,667-fold

JAK1 JH1 Biochemical >10,000 >166,667-fold

JAK2 JH1 Biochemical >10,000 >166,667-fold

JAK3 JH1 Biochemical >10,000 >166,667-fold

Table 1: Biochemical Activity of QL-1200186 against JAK Family Kinase Domains.
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Pathway/Cell Type Readout IC₅₀ (nM) Reference

IFNα-induced STAT1

phosphorylation

(CD3+ T cells)

pSTAT1 1.61 [1]

IFNα-induced STAT5

phosphorylation

(human PBMCs)

pSTAT5 7.26 [1]

IL-23-induced STAT3

phosphorylation (Th17

cells)

pSTAT3 1.026 [1]

IL-12-induced IFN-γ

expression (NK-92

cells)

IFN-γ 32.48 [1]

Table 2: Cellular Activity of QL-1200186 in Cytokine-Stimulated Human Immune Cells.

In Vivo Efficacy
QL-1200186 has demonstrated dose-dependent efficacy in murine models of inflammation and

autoimmune disease.

Model
Dosing
Regimen (Oral)

Endpoint Efficacy Reference

IL-12/IL-18-

Induced

Inflammation

0.1, 1, and 10

mg/kg (single

dose)

Serum IFN-γ

levels

77.1%, 86.9%,

and 97.8%

inhibition,

respectively

[2]

Imiquimod-

Induced

Psoriasis-like

Dermatitis

5-30 mg/kg

(twice daily for 7

days)

Psoriasis Area

and Severity

Index (PASI)

Significant

reduction in PASI

scores and skin

thickness (49.7%

reduction at 30

mg/kg)

[3]
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Table 3: In Vivo Efficacy of QL-1200186 in Mouse Models.

Experimental Protocols
Biochemical Assay: Homogeneous Time-Resolved
Fluorescence (HTRF) for TYK2 JH2 Binding
This assay measures the binding of QL-1200186 to the TYK2 JH2 domain by competing with a

fluorescently labeled tracer molecule.

Materials:

Recombinant human TYK2 JH2 domain

Fluorescently labeled tracer (e.g., a known ligand for the JH2 domain)

Europium cryptate-labeled anti-tag antibody (if the JH2 domain is tagged)

Assay buffer (e.g., 50 mM HEPES pH 7.4, 150 mM NaCl, 5 mM MgCl₂, 1 mM DTT, 0.01%

BSA)

QL-1200186 and other test compounds

384-well low-volume white microplates

HTRF-compatible plate reader

Procedure:

Prepare serial dilutions of QL-1200186 in the assay buffer.

Add a small volume (e.g., 2 µL) of the diluted compound or vehicle control (DMSO) to the

wells of the 384-well plate.

Add a solution containing the TYK2 JH2 domain and the europium-labeled antibody to each

well.

Add the fluorescently labeled tracer to all wells to initiate the binding reaction.
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Incubate the plate at room temperature for a specified time (e.g., 60-120 minutes) to allow

the reaction to reach equilibrium.

Measure the HTRF signal on a compatible plate reader, with excitation at 320 nm and

emission at 620 nm (for the donor) and 665 nm (for the acceptor).

Calculate the ratio of the acceptor to donor fluorescence and plot the results against the

compound concentration to determine the IC₅₀ value.

Cellular Assay: IFNα-Induced STAT1 Phosphorylation in
Human CD3+ T Cells by Flow Cytometry
This protocol assesses the ability of QL-1200186 to inhibit TYK2-mediated signaling in primary

human T cells.[4]

Materials:

Human Peripheral Blood Mononuclear Cells (PBMCs)

RPMI 1640 medium with 10% fetal bovine serum (FBS)

Recombinant human IFNα

QL-1200186

Anti-human CD3 antibody (for T cell identification)

Fixation/Permeabilization buffer

Phospho-specific antibody against STAT1 (pY701)

Flow cytometer

Procedure:

Isolate PBMCs from healthy donor blood using density gradient centrifugation.

Resuspend the cells in RPMI 1640 with 10% FBS.
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Pre-incubate the cells with various concentrations of QL-1200186 or vehicle control for 1-2

hours at 37°C.

Stimulate the cells with IFNα (e.g., 1000 U/mL) for 15-30 minutes at 37°C.

Fix the cells immediately by adding a fixation buffer.

Permeabilize the cells and stain with a fluorescently labeled anti-CD3 antibody and an anti-

pSTAT1 antibody.

Acquire the samples on a flow cytometer.

Gate on the CD3+ T cell population and quantify the mean fluorescence intensity (MFI) of

pSTAT1.

Calculate the percent inhibition of pSTAT1 phosphorylation at each concentration of QL-
1200186 to determine the IC₅₀.

In Vivo Model: Imiquimod-Induced Psoriasis-like
Dermatitis in Mice
This widely used model mimics key features of human psoriasis and is valuable for evaluating

the in vivo efficacy of anti-inflammatory compounds.[5][6]

Materials:

BALB/c or C57BL/6 mice (8-10 weeks old)

5% imiquimod cream

QL-1200186 formulated for oral gavage

Vehicle control

Calipers for measuring skin thickness

Procedure:
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Shave the dorsal skin of the mice one day before the start of the experiment.

Apply a daily topical dose of imiquimod cream (e.g., 62.5 mg) to the shaved back skin for 5-7

consecutive days.

Administer QL-1200186 or vehicle control orally at the desired doses, typically starting on

the same day as the first imiquimod application.

Monitor the mice daily for body weight and signs of inflammation.

Score the severity of the skin inflammation daily using a modified Psoriasis Area and

Severity Index (PASI), assessing erythema (redness), scaling, and skin thickness on a scale

of 0 to 4 for each parameter. The sum of the scores gives the total PASI score.

Measure skin thickness daily using calipers.

At the end of the study, collect skin tissue for histological analysis (e.g., H&E staining to

assess epidermal thickness) and cytokine analysis.
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Caption: QL-1200186 inhibits key TYK2-mediated cytokine signaling pathways.
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Experimental Workflows
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Caption: Workflow for the TYK2 JH2 HTRF binding assay.
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Caption: Experimental workflow for the imiquimod-induced psoriasis mouse model.
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Conclusion
QL-1200186 is a highly potent and selective allosteric inhibitor of TYK2, making it an invaluable

chemical probe for elucidating the role of TYK2 in health and disease. Its well-characterized

biochemical and cellular activities, coupled with its demonstrated in vivo efficacy, provide a

strong foundation for its use in target validation and mechanistic studies. The detailed protocols

provided in this guide offer a starting point for researchers to incorporate QL-1200186 into their

experimental workflows to further explore the biology of TYK2 and its potential as a therapeutic

target.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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